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Compound of Interest

Compound Name: Parsaclisib

Cat. No.: B560406

This guide provides essential safety and logistical information for the proper disposal of
Parsaclisib (INCB050465), a potent and selective PI3Kd inhibitor used in research settings.
Adherence to these procedures is critical to ensure personnel safety and environmental
protection.

Parsaclisib is an investigational agent intended for research into relapsed or refractory B-cell
malignancies.[1][2] While a Safety Data Sheet (SDS) for the pure compound may not classify it
as hazardous under the Globally Harmonized System (GHS), its mechanism of action as an
antineoplastic agent warrants handling it with precautions similar to those for cytotoxic drugs.[3]

[4]

Chemical and Physical Properties

A summary of key physical and chemical properties of Parsaclisib relevant to its handling and
disposal is provided below.
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Property Data

Synonyms INCB 050465, IBI-376

CAS Number 1426698-88-5

Flammability Product is not flammable

Flash Point Not applicable

Solubility in Water Not determined

Decomposition Temp. Not determined

Hazard Classification Not classified according to GHSJ[3]

Disposal Protocol for Parsaclisib Waste

The following step-by-step protocol outlines the recommended procedure for disposing of
Parsaclisib waste, including pure compound, contaminated labware, and personal protective
equipment (PPE). This protocol is based on general guidelines for cytotoxic and chemical
waste disposal to ensure a high level of safety.[4][5][6]

1. Waste Segregation and Collection:

« ldentify Waste Streams: All materials that have come into contact with Parsaclisib must be
considered contaminated. This includes:

o

Expired or unused Parsaclisib powder.

o

Contaminated sharps (needles, syringes, scalpels).

[¢]

Contaminated labware (vials, pipette tips, flasks).

[¢]

Contaminated PPE (gloves, lab coats, masks).
o Use Designated Containers:

o Sharps Waste: Dispose of all contaminated sharps immediately into a designated,
puncture-resistant sharps container labeled as "Cytotoxic Waste".[6]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/29784m.pdf
https://www.benchchem.com/product/b560406?utm_src=pdf-body
https://www.benchchem.com/product/b560406?utm_src=pdf-body
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.researchgate.net/publication/272358502_Safe_Handling_of_Cytotoxics_Guideline_Recommendations/fulltext/563f0c3808aec6f17ddb13c1/Safe-Handling-of-Cytotoxics-Guideline-Recommendations.pdf
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.benchchem.com/product/b560406?utm_src=pdf-body
https://www.benchchem.com/product/b560406?utm_src=pdf-body
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Solid Waste: Collect non-sharp contaminated items (e.g., gloves, vials, absorbent pads) in
a dedicated, leak-proof container lined with a purple bag clearly marked with the cytotoxic
symbol.[6][7]

o Liquid Waste: While Parsaclisib's aqueous solubility is not specified, any solutions
containing it should be collected in a sealed, non-reactive waste container. Do not
discharge to sewers or waterways.[3]

2. Packaging and Labeling:
» All waste containers must be securely sealed to prevent leakage.

» Label all containers clearly with "Cytotoxic Waste" and include information about the primary
contents (Parsaclisib).

o Ensure labels are legible and securely attached to the container.
3. Storage:

o Store sealed cytotoxic waste containers in a designated, secure area away from general
laboratory traffic.

o The storage area should be clearly marked with appropriate hazard symbols.
4. Final Disposal:

o Professional Disposal Service: The primary method for disposal of cytotoxic waste is high-
temperature incineration through a licensed hazardous waste disposal service.[6] Do not
dispose of Parsaclisib waste in general trash or through standard laboratory autoclaving.

e Institutional Guidelines: Always follow your institution's specific Environmental Health and
Safety (EHS) guidelines for cytotoxic and chemical waste disposal.

o Regulatory Compliance: Ensure all disposal practices comply with local, state, and federal
regulations for hazardous waste.

Experimental Workflow and Disposal Pathway
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The following diagram illustrates the decision-making process and workflow for the safe
handling and disposal of Parsaclisib in a laboratory setting.

Laboratory Operations

Parsaclisib Handling
(Weighing, Dissolving, Experimentation)

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

T
l i
I
I
I
I
Waste Generation e Follow Institutional Spill Protocol
g —————————————————+ (Use Spill Kit, Decontaminate Area)

sregation

Is the waste a
contaminated sharp?

Yes

Contaminated Solid Waste

(PPE, Vials, Labware) es

Place in Lined, Labeled Collect in Sealed Place in Puncture-Proof
Cytotoxic Waste Bin (Purple) Chemical Waste Container Cytotoxic Sharps Container

Store in Designated <
Secure Waste Area

Arrange Pickup by Licensed
Hazardous Waste Contractor
(High-Temperature Incineration)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b560406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Parsaclisib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Parsaclisib: A Procedural Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560406#parsaclisib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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